Benzoic acid, 4-amino-2-ethoxy-, ethyl ester

• IUPAC Name: ethyl 4-amino-2-ethoxybenzoate
• InChI: InChI=1S/C11H15NO3/c1-3-14-10-7-8(12)5-6-9(10)11(13)15-4-2/h5-7H,3-4,12H2,1-2H3
• InChI Key: PAUZMIPXCIIDRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)N)C(=O)OCC
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

“Benzoic acid, 4-amino-2-ethoxy-, ethyl ester” is a chemical compound with the formula C11H14O3. It is also known by other names such as “Benzoic acid, p-ethoxy-, ethyl ester”, “Ethyl 4-ethoxybenzoate”, “Ethyl para-ethoxybenzoate”, and "Ethyl p-ethoxybenzoate".

Molecular Structure Analysis

The molecular structure of “Benzoic acid, 4-amino-2-ethoxy-, ethyl ester” consists of 11 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms. The IUPAC Standard InChI is InChI=1S/C11H14O3/c1-3-13-10-7-5-9 (6-8-10)11 (12)14-4-2/h5-8H,3-4H2,1-2H3.

Scientific Research Applications

Synthesis and Characterization

• Structural Characterization : The structural characterization of these compounds, including their derivatives, is crucial for understanding their properties and potential uses. For example, N-para-ferrocenyl benzoyl amino acid ethyl esters have been prepared and characterized, showcasing the application of these compounds in developing materials with unique electronic properties (D. Savage et al., 2005).

Applications in Polymer and Material Science

• Polyester Synthesis : Research into hydrophilic aliphatic polyesters has included the synthesis and polymerization of functional cyclic esters, demonstrating the utility of benzoic acid derivatives in creating new materials with potential biomedical applications (M. Trollsås et al., 2000).

Chemical Behavior and Properties

• Reactivity and Hydrolysis : Studies on the hydrolysis of esters of benzoic acid, including those with glycolic acid derivatives, have provided insights into the chemical reactivity and enzymatic lability of these compounds. This research is fundamental for designing prodrug esters of carboxylic acid agents, emphasizing the role of benzoic acid derivatives in pharmaceutical chemistry (N. M. Nielsen & H. Bundgaard, 1987).

Antimicrobial and Antiproliferative Activities

• Bioevaluation : Some derivatives of Benzoic acid, 4-amino-2-ethoxy-, ethyl ester, have shown promising anti-proliferative and antimicrobial activities. These findings suggest the potential of these compounds in developing new antimicrobial agents and cancer therapeutics, further highlighting the compound's significance in medical and pharmaceutical research (I. Zarafu, 2020).

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-ethoxy-4-nitro-benzoate (12.7 g, 53.1 mmol) in ethanol (94 mL) was added a solution of ammonium chloride (56 mL). The formation of a precipitate was observed. Iron (15.2 g, 271 mmol) was added and the reaction mixture was heated at 80° C. for 16 h. The reaction mixture was cooled and filtered through Celite, and the Celite was rinsed with methylene chloride. Water was added and the product was extracted three times with methylene chloride. The organic layers were dried over magnesium sulfate and concentrated. Purification of the crude residue by flash column chromatography (silica gel, eluting with 0-3% methanol in chloroform) gave ethyl 4-amino-2-ethoxy-benzoate as a tan solid (10.3 g, 99%).